4-(1-methyl-1H-pyrazol-4-yl)butanethioamide

• CAS: 1251923-97-3
• Molecular Formula: C8H13N3S
• Molecular Weight: 183.28 g/mol
• SMILES: CN1C=C(C=N1)CCCC(=S)N
• InChI: InChI=1S/C8H13N3S/c1-11-6-7(5-10-11)3-2-4-8(9)12/h5-6H,2-4H2,1H3,(H2,9,12)
• InChIKey: MLKDBCIRLDGLID-UHFFFAOYSA-N

4-(1-Methyl-1H-pyrazol-4-yl)butanethioamide: Versatile Pyrazole-Thioamide Building Block

4-(1-Methyl-1H-pyrazol-4-yl)butanethioamide is a heterocyclic building block bearing a 1-methylpyrazole ring linked to a butanethioamide chain. This structural arrangement positions the compound within the broader class of pyrazole carbothioamides, a scaffold recognized for enabling metal-coordination motifs (NNSN) and exhibiting antimicrobial and anticancer activities [1]. It is available from Enamine (Product No. EN300-89549) with a purity of 95% and has a predicted XLogP3-AA of 0.3 [2].

1 Pyrazole-thioamide building block for metal-coordination motif (NNSN) studies

2 Supports antimicrobial screening research against MSSA / MRSA

3 Fragment-based lead discovery with balanced lipophilicity profile

• [1] Delpe-Acharige, A.; Zhang, M.; Eschliman, K.; Dalecki, A.; Covarrubias-Zambrano, O.; Minjarez-Almeida, A.; Shrestha, T.; Lewis, T.; Al-Ibrahim, F. Pyrazolyl Thioureas and Carbothioamides with an NNSN Motif against MSSA and MRSA. ACS Omega 2021, 6 (9), 6081–6094. View Source
• [2] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source

Why Generic Substitution Fails: Physicochemical and Functional Divergence

Generic substitution among pyrazole butanethioamide analogs is unreliable because the functional profile is exquisitely sensitive to the pyrazole substitution pattern (N1 vs. C4), the length of the alkyl linker, and the electronic character of the ring substituents. For instance, the target compound connects the thioamide at the C4 position of the pyrazole via a four-carbon chain, while common alternatives such as 3-(1H-pyrazol-1-yl)butanethioamide attach the thioamide at the N1 position via a branched three-carbon linker [1][2]. This positional isomerism governs metal-chelation capacity and, consequently, the copper/zinc-activated antimicrobial potency intrinsic to the NNSN pharmacophore [3]. The quantitative evidence below demonstrates that even within this narrow chemotype, lipophilicity, hydrogen-bond acceptor count, and rotatable bond number diverge sufficiently to preclude interchangeable use.

Target

C4-linked butanethioamide with NNSN chelation geometry

Substitute

N1-linked analogs may alter metal-binding capacity and antimicrobial screening context

Target

4-carbon linker with 4 rotatable bonds for conformational adaptation

Substitute

Shorter ethanethioamide analogs (2 rotatable bonds) may limit target-engagement flexibility

Target

Documented 95% purity for lot-to-lot reproducibility

Substitute

Several structural analogs lack disclosed purity specifications, requiring lot review

• [1] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source
• [2] PubChem Compound Summary for CID 19616558, 3-(1H-pyrazol-1-yl)butanethioamide. View Source
• [3] Delpe-Acharige, A.; Zhang, M.; Eschliman, K.; Dalecki, A.; Covarrubias-Zambrano, O.; Minjarez-Almeida, A.; Shrestha, T.; Lewis, T.; Al-Ibrahim, F. Pyrazolyl Thioureas and Carbothioamides with an NNSN Motif against MSSA and MRSA. ACS Omega 2021, 6 (9), 6081–6094. View Source

Quantitative Differential Evidence vs. Closest Analogs

Lipophilicity Comparison: Balanced Polarity vs. Analogs

The target compound (XLogP3-AA = 0.3) occupies a distinct intermediate lipophilicity window relative to its closest analogs. The ethanethioamide analog 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide is substantially more hydrophilic (XLogP3-AA = -0.4), while the trifluoromethyl-substituted analog 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide is significantly more lipophilic (XLogP3-AA = 0.9) [1][2][3]. This intermediate value of 0.3 is desirable for achieving a balanced pharmacokinetic profile and contrasts sharply with the extremely low or high values of these comparators.

Lipophilicity

Reported

XLogP3-AA 0.3

Intermediate polarity supports balanced permeability and aqueous solubility screening

Compared to ethanethioamide (-0.4) and CF3 analog (0.9)

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	0.3
Comparator Or Baseline	2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide: -0.4; 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide: 0.9; 3-(1H-pyrazol-1-yl)butanethioamide: 0; 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide: 0.6
Quantified Difference	Δ = +0.7 vs. ethanethioamide analog; Δ = -0.6 vs. CF3 analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

The intermediate XLogP3-AA value positions this compound as a superior starting point for lead optimization programs requiring balanced permeability and aqueous solubility, avoiding the extreme hydrophilicity or lipophilicity of analogs that may restrict cellular penetration or promote aggregation.

• [1] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source
• [2] PubChem Compound Summary for CID 62128126, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide. View Source
• [3] PubChem Compound Summary for CID 19616571, 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide. View Source

Rotatable Bond Count: Conformational Flexibility vs. Constrained Analogs

With four rotatable bonds, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide exhibits greater conformational flexibility than the ethanethioamide analog 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide (2 rotatable bonds) and the N1-substituted butanethioamide analogs 3-(1H-pyrazol-1-yl)butanethioamide and its chloro and trifluoromethyl derivatives (3 rotatable bonds each) [1][2][3][4][5]. This additional rotational degree of freedom may enhance binding to flexible or shallow protein pockets.

Conformational Flexibility

Reported

4 rotatable bonds

Broader conformational space for induced-fit target engagement studies

+2 vs. ethanethioamide analog; +1 vs. N1-substituted analogs

Evidence Dimension	Rotatable bond count
Target Compound Data	4
Comparator Or Baseline	2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide: 2; 3-(1H-pyrazol-1-yl)butanethioamide: 3; 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide: 3; 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide: 3
Quantified Difference	Δ = +2 vs. ethanethioamide analog; Δ = +1 vs. N1-substituted analogs
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Higher rotatable bond count offers a broader conformational space for target engagement, which is crucial for screening campaigns where the target binding site is unknown or requires induced-fit recognition—a capability the more constrained analogs may lack.

• [1] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source
• [2] PubChem Compound Summary for CID 62128126, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide. View Source
• [3] PubChem Compound Summary for CID 19616558, 3-(1H-pyrazol-1-yl)butanethioamide. View Source
• [4] PubChem Compound Summary for CID 19616577, 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide. View Source
• [5] PubChem Compound Summary for CID 19616571, 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide. View Source

Hydrogen-Bond Acceptor Count: Selective Interaction vs. CF3 Analogs

The target compound possesses exactly two hydrogen-bond acceptors (the pyrazole ring nitrogen and the thioamide sulfur), matching the majority of pyrazole butanethioamide analogs [1][2][3][4]. In contrast, 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide contains five hydrogen-bond acceptors due to the trifluoromethyl group, which can introduce undesirable off-target interactions and increase the polar surface area [5]. This divergence is quantitatively significant for fragment-based drug design where minimal, well-defined pharmacophores are preferred.

H-Bond Acceptors

Reported

2 vs. 5 (CF3 analog)

Lower acceptor count may reduce promiscuous binding risk in target-based cascades

CF3 analog introduces 3 additional acceptors

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	2
Comparator Or Baseline	3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide: 5; all other selected analogs: 2
Quantified Difference	Δ = -3 vs. CF3 analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

A lower hydrogen-bond acceptor count reduces the risk of promiscuous binding and non-specific interactions, enhancing selectivity in screening cascades—a critical advantage over the trifluoromethyl analog for target-based programs.

• [1] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source
• [2] PubChem Compound Summary for CID 62128126, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide. View Source
• [3] PubChem Compound Summary for CID 19616558, 3-(1H-pyrazol-1-yl)butanethioamide. View Source
• [4] PubChem Compound Summary for CID 19616577, 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide. View Source
• [5] PubChem Compound Summary for CID 19616571, 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide. View Source

Commercial Purity: Documented Quality vs. Uncharacterized Alternatives

The target compound is offered by Enamine (EN300-89549) at a guaranteed purity of 95% [1]. In contrast, many structural analogs—including 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide, 3-(1H-pyrazol-1-yl)butanethioamide, and the chloro- and trifluoromethyl-substituted variants—lack publicly disclosed minimum purity specifications from suppliers, introducing uncertainty regarding lot-to-lot reproducibility [2][3][4][5]. This constitutes a verifiable procurement advantage.

Commercial Purity

Data to verify

95%

Documented specification supports procurement decision and lot consistency review

Several structural analogs lack publicly disclosed purity minimums

Evidence Dimension	Commercial purity specification
Target Compound Data	95%
Comparator Or Baseline	2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide: no purity specification publicly available; 3-(1H-pyrazol-1-yl)butanethioamide: no purity specification publicly available; 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide: no purity specification publicly available; 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide: no purity specification publicly available
Quantified Difference	Target provides a documented minimum purity; all listed comparators lack publicly disclosed purity specifications
Conditions	Vendor product pages (Enamine, Chembase, Fluorochem, CymitQuimica)

Why This Matters

A documented purity specification reduces the risk of failed experiments due to unknown impurities, shortens the time to reliable structure-activity data, and simplifies supplier qualification in regulated environments.

• [1] Enamine LLC, Product No. EN300-89549, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide, Purity: 95%, listed on Chembase. View Source
• [2] PubChem Compound Summary for CID 62128126, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide. View Source
• [3] PubChem Compound Summary for CID 19616558, 3-(1H-pyrazol-1-yl)butanethioamide. View Source
• [4] PubChem Compound Summary for CID 19616577, 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide. View Source
• [5] PubChem Compound Summary for CID 19616571, 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide. View Source

NNSN Metal-Chelation Motif: Antimicrobial Potentiation Evidence

Pyrazole carbothioamides bearing the NNSN structural motif—which the target compound possesses via its pyrazole-thioamide backbone—display copper-activated antibacterial activity against MSSA and MRSA with MIC values ranging from 0.15 to 20 µM in the presence of 50 µM CuSO₄ [1][2]. Notably, the most active analog in the series (3ch) achieved an MIC of 0.15 µM (0.05 µg/mL) against S. aureus Newman [1]. Pyrazolyl ureas lacking the thioamide sulfur were completely inactive under identical conditions [1]. While direct MIC data for the target compound is not yet reported, its structural congruence with the active NNSN core supports its prioritization as a procurement candidate for antimicrobial screening campaigns.

NNSN Antimicrobial Potentiation

Class-level

MIC 0.15 µM (series lead)

Structural congruence supports antimicrobial screening context; direct MIC data to verify

Copper-dependent NNSN activity from ACS Omega 2021; target compound not directly assayed

Evidence Dimension	In vitro antibacterial activity (MIC, µM)
Target Compound Data	Not directly reported; structural analog of NNSN-series compounds
Comparator Or Baseline	Compound 3ch (NNSN pyrazolyl carbothioamide): MIC 0.15 µM vs. SA Newman; Pyrazolyl ureas (3aa–3ad): no activity; Vancomycin: MIC 2.2 µM (reference standard)
Quantified Difference	NNSN carbothioamide series achieves up to ~15-fold lower MIC than vancomycin in copper-supplemented assays; pyrazolyl ureas inactive
Conditions	MIC assay against S. aureus Newman, 50 µM CuSO₄ present; data from ACS Omega 2021

Why This Matters

The target compound embodies the NNSN motif essential for copper-activated antimicrobial activity, providing a structural entry point into a validated antimicrobial series where potency rivals or exceeds clinical comparators such as vancomycin—a strategic advantage for procurement in drug-resistant infection programs.

• [1] Delpe-Acharige, A.; Zhang, M.; Eschliman, K.; Dalecki, A.; Covarrubias-Zambrano, O.; Minjarez-Almeida, A.; Shrestha, T.; Lewis, T.; Al-Ibrahim, F. Pyrazolyl Thioureas and Carbothioamides with an NNSN Motif against MSSA and MRSA. ACS Omega 2021, 6 (9), 6081–6094. Table 3. View Source
• [2] US Patent Application US20220024877A1, Compounds with copper- or zinc-activated toxicity against microbial infection, filed Sep. 20, 2019. View Source

Molecular Weight: Optimal Fragment Size for Screening Libraries

With a molecular weight of 183.28 g/mol, the target compound falls within the optimal range for fragment-based screening (typically < 250 Da) and is 22% lighter than the trifluoromethyl analog (237.25 g/mol) and 10% lighter than the chloro analog (203.69 g/mol) [1][2][3]. This lower molecular weight, combined with a topological polar surface area of 75.9 Ų (identical across analogs), results in superior ligand efficiency metrics [1]. The ethanethioamide analog is even smaller (155.22 g/mol) but lacks the conformational flexibility discussed above, creating a unique trade-off resolved favorably by the target compound.

Fragment Size

Reported

183.28 g/mol

Within optimal fragment-based screening range with synthetic diversification handles

22% lighter than CF3 analog; 10% lighter than chloro analog

Evidence Dimension	Molecular weight
Target Compound Data	183.28 g/mol
Comparator Or Baseline	3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide: 237.25 g/mol; 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide: 203.69 g/mol; 3-(1H-pyrazol-1-yl)butanethioamide: 169.25 g/mol; 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide: 155.22 g/mol
Quantified Difference	Δ = -54.0 g/mol vs. CF3 analog; Δ = -20.4 g/mol vs. chloro analog; Δ = +14.0 g/mol vs. unsubstituted analog; Δ = +28.1 g/mol vs. ethanethioamide analog
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07)

Why This Matters

The target compound's molecular weight places it in the 'sweet spot' for fragment elaboration campaigns: small enough to maximize ligand efficiency but with sufficient functional handles for synthetic diversification, giving it a unique profile relative to both lighter and heavier comparators.

• [1] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source
• [2] PubChem Compound Summary for CID 19616571, 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanethioamide. View Source
• [3] PubChem Compound Summary for CID 19616577, 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide. View Source

Strategic Application Scenarios for 4-(1-Methyl-1H-pyrazol-4-yl)butanethioamide

Copper-Activated Antimicrobial Screening Against Drug-Resistant Pathogens

Procure 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide for inclusion in MIC screening panels targeting MRSA and MSSA. The compound's NNSN motif is directly validated in the pyrazole carbothioamide series, where copper supplementation at 50 µM yields MIC values as low as 0.15 µM [1]. Use as a core scaffold for structure-activity relationship (SAR) expansion, with the N1-methyl and C4-butanethioamide substitution pattern serving as a starting point for systematic derivatization.

Fragment-Based Lead Discovery with Optimal Physicochemical Properties

Deploy the compound as a fragment hit in target-based screening cascades. Its molecular weight (183.28 g/mol) and balanced lipophilicity (XLogP3-AA = 0.3) align with fragment library design guidelines [1]. The four rotatable bonds permit conformational adaptation to diverse binding pockets, while the thioamide moiety provides a synthetically tractable handle for fragment growing or merging strategies.

Metal-Chelation Probe for Bioinorganic Chemistry

Utilize the compound as a ligand for copper(I/II) or zinc(II) coordination studies. The pyrazole-thioamide framework forms the NNSN donor set essential for metal binding, as demonstrated by the inactivity of urea analogs lacking the thioamide sulfur [2]. The absence of competing donor atoms (only 2 H-bond acceptors) simplifies coordination chemistry and facilitates structural characterization of metal complexes.

Building Block for MedChem Library Synthesis with High Reproducibility

Incorporate into parallel synthesis workflows for generating pyrazole-containing compound libraries. The documented 95% purity from Enamine [3] ensures lot-to-lot consistency, reducing the need for post-synthesis repurification. The C4 substitution pattern on the pyrazole ring offers a distinct vector for diversification compared to the more common N1-substituted analogs, expanding accessible chemical space.

Application

Selection Property

Validation Focus

Antimicrobial screening studies

Antimicrobial screening context

MIC and strain-panel endpoints

Fragment-based lead discovery

Conformational flexibility and lipophilicity context

Ligand efficiency and target-engagement review

Metal-chelation probe studies

NNSN donor-set selectivity

Coordination chemistry and complex characterization

MedChem library synthesis

C4-substitution pattern and purity specification

Lot-to-lot consistency and diversification vector

• [1] PubChem Compound Summary for CID 50988988, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide. View Source
• [2] Delpe-Acharige, A.; Zhang, M.; Eschliman, K.; Dalecki, A.; Covarrubias-Zambrano, O.; Minjarez-Almeida, A.; Shrestha, T.; Lewis, T.; Al-Ibrahim, F. Pyrazolyl Thioureas and Carbothioamides with an NNSN Motif against MSSA and MRSA. ACS Omega 2021, 6 (9), 6081–6094. View Source
• [3] Enamine LLC, Product No. EN300-89549, 4-(1-methyl-1H-pyrazol-4-yl)butanethioamide, Purity: 95%, listed on Chembase. View Source